Cas no 89508-64-5 (Pyrimidine, 4,6-dichloro-2-[4-(phenylethynyl)phenyl]-)

• Product Name: Pyrimidine, 4,6-dichloro-2-[4-(phenylethynyl)phenyl]-
• CAS No: 89508-64-5
• MF: C₁₈H₁₀Cl₂N₂
• MW: 325.191401958466
• CID: 598296
• PubChem ID: 53797811
• Update Time: 2025-04-19

Pyrimidine, 4,6-dichloro-2-[4-(phenylethynyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4,6-dichloro-2-[4-(phenylethynyl)phenyl]-
• 4,6-dichloro-2-[4-(2-phenylethynyl)phenyl]pyrimidine
• 89508-64-5
• SCHEMBL10498247
• DTXSID30706745
• 4,6-Dichloro-2-[4-(phenylethynyl)phenyl]pyrimidine

• Inchi： 1S/C18H10Cl2N2/c19-16-12-17(20)22-18(21-16)15-10-8-14(9-11-15)7-6-13-4-2-1-3-5-13/h1-5,8-12H
• InChI Key： FGGBYFWXFXBEFI-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(C2C=CC(C#CC3C=CC=CC=3)=CC=2)=N1)Cl

Computed Properties

• Exact Mass: 324.0221037g/mol
• Monoisotopic Mass: 324.0221037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 25.8Ų